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Introduction

Patient-derived organoids (PDOs) are three-dimensional, self-organizing structures grown in
vitro from primary patient tissues that recapitulate the cellular heterogeneity and genetic
landscape of the original tumor. This makes them a powerful preclinical model for predicting
patient-specific responses to novel therapeutics. BMS-986463 is a first-in-class, potent, and
selective molecular glue degrader of WEE1 kinase, a critical regulator of the G2/M cell cycle
checkpoint.[1][2][3][4][5] Inhibition of WEEL1 is a promising therapeutic strategy for cancers with
high replicative stress, forcing them into premature mitosis and subsequent cell death.[6][7][8]
[9] These application notes provide a detailed protocol for generating PDOs from patient tumor
biopsies and assessing their response to BMS-986463.

Signaling Pathway: WEE1 in Cell Cycle Regulation

The WEEL kinase is a key negative regulator of the G2/M checkpoint, preventing entry into
mitosis in the presence of DNA damage. It phosphorylates and inactivates the Cyclin-
Dependent Kinase 1 (CDK1), a crucial component of the Maturation Promoting Factor (MPF).
By degrading WEE1, BMS-986463 leads to the accumulation of active CDK1, forcing cells to
enter mitosis irrespective of their DNA integrity, a process that can lead to mitotic catastrophe
and apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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